N-(2,4-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C23H21N3O4S/c1-14-4-6-15(7-5-14)17-12-31-22-21(17)24-13-26(23(22)28)11-20(27)25-18-9-8-16(29-2)10-19(18)30-3/h4-10,12-13H,11H2,1-3H3,(H,25,27)
• InChI Key: QPOWMYIVCVIZKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Compound Synthesis

Research into heterocyclic derivatives, such as those involving pyrimidine or pyrazolo[3,4-d]pyrimidine rings, often focuses on the synthesis of novel compounds with potential biological activities. For example, studies on the formation and structural analysis of compounds like 2-dimethylamino-7,8-diphenyl-4,6-dihydropyrrolo[1,2-a]pyrimidine-4,6-dione highlight the intricacies of heterocyclic chemistry and the importance of structural determination in developing new therapeutic agents (Banfield, Fallon, & Gatehouse, 1987).

Antimicrobial and Antitumor Activities

The synthesis and biological evaluation of novel compounds often include assessing their antimicrobial and antitumor potential. For instance, compounds incorporating pyrimidine-triazole derivatives have been synthesized and tested for antimicrobial activity against various bacterial and fungal strains (Majithiya & Bheshdadia, 2022). Similarly, the creation of pyrazolo[3,4-d]pyrimidine derivatives and their evaluation against cancer cell lines is a crucial area of research, with some compounds showing mild to moderate activity, highlighting the potential for developing new anticancer agents (El-Morsy, El-Sayed, & Abulkhair, 2017).

Molecular Docking and Drug Design

The design and synthesis of compounds for specific biological targets involve sophisticated techniques such as molecular docking to predict the interaction between these new compounds and target proteins. The development of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its in silico evaluation against the VEGFr receptor for anticancer activity exemplify the integration of chemical synthesis and computational biology in drug design processes (Sharma et al., 2018).